Cas no 124730-53-6 (ethyl 5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1-carboxylate)

• Product Name: ethyl 5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1-carboxylate
• CAS No: 124730-53-6
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD11041323
• CID: 835841
• PubChem ID: 20729414
• Update Time: 2025-07-22

ethyl 5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1-carboxylate
• 4H-Pyrrolo[3,2,1-ij]quinoline-1-carboxylic acid, 5,6-dihydro-, ethyl ester
• ETHYL 2,3-DIHYDRO-1H-PYRROLO[3,2,1-Lj]QUINOLINE-6-CARBOXYLATE
• (5,6-dihydro-4H-pyrrolo-[3,2,1-ij]-quinolin-1-yl)-carboxylic acid ethyl ester
• 5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1-carboxylic acid ethyl ester
• SCHEMBL1395803
• CS-13038
• ZEA73053
• ETHYL 2,3-DIHYDRO-1H-PYRROLO[3,2,1-IJ]QUINOLINE-6-CARBOXYLATE
• QWYWUGSDJVIVBY-UHFFFAOYSA-N
• 124730-53-6
• ethyl 1-azatricyclo[6.3.1.04,12]dodeca-2,4,6,8(12)-tetraene-3-carboxylate
• ETHYL 1-AZATRICYCLO[6.3.1.0?,(1)(2)]DODECA-2,4,6,8(12)-TETRAENE-3-CARBOXYLATE
• ethyl5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1-carboxylate
• AKOS016006382
• 5,6-dihydro-4H-pyrrolo [3,2,1-ij]quinoline-1-carboxylic acid ethyl ester
• DTXSID60609513
• 5,6-Dihydro-4H-pyrrolo[3,2,1-ii]quinoline-1-carboxylic Acid Ethyl Ester
• 5,6-Dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-carboxylic Acid Ethyl Ester
• F52360
• CS-M1016
• ethyl 5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1-carboxylate

• MDL： MFCD11041323
• Inchi： 1S/C14H15NO2/c1-2-17-14(16)12-9-15-8-4-6-10-5-3-7-11(12)13(10)15/h3,5,7,9H,2,4,6,8H2,1H3
• InChI Key： QWYWUGSDJVIVBY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN2CCCC3C=CC=C1C2=3)=O

Computed Properties

• Exact Mass: 229.11000
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 437.3±25.0 °C at 760 mmHg
• PSA: 31.23000
• LogP: 2.76420
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

ethyl 5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C(BD237917)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on ethyl 5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1-carboxylate

Exploring the Versatile Applications of Ethyl 5,6-Dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1-carboxylate (CAS No. 124730-53-6)

In the realm of organic chemistry, ethyl 5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1-carboxylate (CAS No. 124730-53-6) stands out as a compound of significant interest due to its unique structural properties and potential applications. This heterocyclic molecule, characterized by its fused pyrroloquinoline core, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its ethyl carboxylate functional group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 124730-53-6 is often searched by researchers seeking detailed physicochemical data or regulatory information. Recent trends in AI-driven drug discovery have amplified interest in such scaffolds, as they are frequently explored for their bioactive potential. Computational chemists frequently investigate its molecular docking capabilities, while synthetic chemists focus on its role in constructing more complex nitrogen-containing heterocycles.

From a pharmaceutical perspective, the pyrroloquinoline skeleton of this compound shares structural similarities with several alkaloids exhibiting CNS activity. This has led to speculation about its potential in developing novel neuromodulators, though such applications remain strictly in the research phase. The compound's lipophilic nature, imparted by the ethyl ester group, makes it particularly interesting for studies on blood-brain barrier permeability.

In material science, the conjugated system of ethyl 5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1-carboxylate has shown promise in organic electronics. Researchers are examining its potential as a building block for OLED materials due to its fluorescence properties and electron-rich character. The compound's ability to participate in π-stacking interactions makes it particularly valuable for designing organic semiconductors.

The synthetic versatility of this compound is another area of growing interest. Its ethyl carboxylate group can undergo various transformations, including hydrolysis to carboxylic acids, reduction to alcohols, or conversion to amides. These properties make it a valuable chemical intermediate for preparing more complex molecules. Recent publications have highlighted its use in multicomponent reactions, where it serves as a key component in constructing diverse molecular architectures.

Environmental scientists have begun studying the biodegradation pathways of such heterocyclic compounds, particularly in light of increasing concerns about persistent organic pollutants. While ethyl 5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1-carboxylate itself isn't classified as hazardous, understanding its environmental fate contributes to the development of greener synthetic protocols.

Analytical chemists frequently inquire about the best techniques for characterizing this compound. Modern HPLC methods with mass spectrometric detection have proven effective for its analysis, while NMR spectroscopy remains the gold standard for structural confirmation. The compound's distinct chromatographic behavior makes it relatively easy to separate from reaction mixtures, a property valued in process chemistry.

From a regulatory standpoint, the availability of high-purity samples of CAS No. 124730-53-6 has facilitated its adoption in research settings. Suppliers typically provide comprehensive certificates of analysis, addressing growing demands for research chemical transparency. This aligns with current industry trends toward better chemical characterization standards.

The growing interest in nitrogen heterocycles as privileged structures in medicinal chemistry has further elevated the profile of this compound. Its rigid polycyclic framework offers unique opportunities for molecular recognition studies, particularly in the context of enzyme inhibition. Researchers are particularly intrigued by the compound's potential to serve as a scaffold for fragment-based drug discovery.

In conclusion, ethyl 5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1-carboxylate represents a fascinating case study in the intersection of synthetic chemistry and applied research. Its CAS number 124730-53-6 serves as a gateway to a wealth of scientific information, reflecting the compound's importance across multiple disciplines. As research continues to uncover new applications for this versatile molecule, its role in advancing both fundamental science and technological innovation seems assured.